(Furan-2-ylmethyl)(2-methylbutyl)amine

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-methylbutan-1-amine
• InChI: InChI=1S/C10H17NO/c1-3-9(2)7-11-8-10-5-4-6-12-10/h4-6,9,11H,3,7-8H2,1-2H3
• InChI Key: HXJPXIFVFIFERZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC=CO1

Description

(Furan-2-ylmethyl)(2-methylbutyl)amine is a secondary amine featuring a furan-2-ylmethyl group attached to a 2-methylbutyl chain. The furan ring contributes to electron-rich aromaticity, while the branched alkyl chain (2-methylbutyl) may enhance lipophilicity, influencing solubility and membrane permeability in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Furan-2-ylmethyl)(2-methylbutyl)amine can be achieved through several methods. One common approach involves the reaction of furan-2-carboxaldehyde with 2-methylbutylamine in the presence of a reducing agent. The reaction typically occurs under mild conditions, such as room temperature, and may require a catalyst to enhance the reaction rate .

Industrial Production Methods

Industrial production of (Furan-2-ylmethyl)(2-methylbutyl)amine often involves the use of microwave-assisted synthesis. This method allows for the efficient production of the compound with high yields. The reaction is carried out in a microwave reactor using effective coupling reagents such as DMT/NMM/TsO− or EDC .

Chemical Reactions Analysis

Types of Reactions

(Furan-2-ylmethyl)(2-methylbutyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and electrophiles like alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while substitution reactions can produce various substituted amines .

Scientific Research Applications

(Furan-2-ylmethyl)(2-methylbutyl)amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Furan-2-ylmethyl)(2-methylbutyl)amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Key structural analogues and their differences are summarized below:

Compound Name	Substituents/R-Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
(Furan-2-ylmethyl)(2-methylbutyl)amine	2-methylbutyl, furan-2-ylmethyl	C₁₀H₁₇NO	167.25 (calculated)	Hypothesized lipophilicity, potential bioactivity	[12, 13]
N-(Furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA)	Propargyl, methyl, furan-2-ylmethyl	C₉H₁₂N₂O	164.21	MAO inhibition (weak), cognitive enhancement
Furan-2-ylmethyl-(3-methyl-1-phenyl-but-3-enyl)-amine	Phenyl, alkenyl, furan-2-ylmethyl	C₁₆H₁₉NO	241.33	Laboratory chemical, synthesis intermediate
butan-2-yl({[5-(4-fluorophenyl)furan-2-yl]methyl})amine	4-fluorophenyl, furan-2-ylmethyl	C₁₅H₁₈FNO	247.31	Enhanced electronic effects (fluorine substituent)

Key Observations :

• Lipophilicity : The 2-methylbutyl group in the target compound likely increases lipophilicity compared to shorter-chain analogues (e.g., F2MPA with a propargyl group) .